Cas no 61404-86-2 (Pyrrolo[1,2-b][1,2,4]triazine-8-carbonitrile, 2,3,7-trimethyl-6-phenyl-)

Pyrrolo[1,2-b][1,2,4]triazine-8-carbonitrile, 2,3,7-trimethyl-6-phenyl- structure
61404-86-2 structure
Product Name:Pyrrolo[1,2-b][1,2,4]triazine-8-carbonitrile, 2,3,7-trimethyl-6-phenyl-
CAS No:61404-86-2
MF:C16H14N4
MW:262.30916261673
CID:480653
PubChem ID:12301856
Update Time:2025-04-19

Pyrrolo[1,2-b][1,2,4]triazine-8-carbonitrile, 2,3,7-trimethyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2-b][1,2,4]triazine-8-carbonitrile, 2,3,7-trimethyl-6-phenyl-
    • 2,3,7-trimethyl-6-phenylpyrrolo[1,2-b][1,2,4]triazine-8-carbonitrile
    • 61404-86-2
    • DTXSID60486588
    • Inchi: 1S/C16H14N4/c1-10-14(9-17)16-18-11(2)12(3)19-20(16)15(10)13-7-5-4-6-8-13/h4-8H,1-3H3
    • InChI Key: CITWFKHPYFUMEX-UHFFFAOYSA-N
    • SMILES: N12C(=C(C#N)C(C)=C1C1C=CC=CC=1)N=C(C)C(C)=N2

Computed Properties

  • Exact Mass: 262.12202
  • Monoisotopic Mass: 262.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 53.98
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